3-[3-(4-ethyl-1-piperazinyl)propyl]-2-thioxo-2,3-dihydro-4(1H)-quinazolinone

• IUPAC Name: 3-[3-(4-ethylpiperazin-1-yl)propyl]-2-sulfanylidene-1H-quinazolin-4-one
• InChI: InChI=1S/C17H24N4OS/c1-2-19-10-12-20(13-11-19)8-5-9-21-16(22)14-6-3-4-7-15(14)18-17(21)23/h3-4,6-7H,2,5,8-13H2,1H3,(H,18,23)
• InChI Key: KEIOPHADMUNWSQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CCCN2C(=O)C3=CC=CC=C3NC2=S
• Molecular Formula: C17H24N4OS
• Molecular Weight: 332.5 g/mol

Description

3-[3-(4-ethyl-1-piperazinyl)propyl]-2-thioxo-2,3-dihydro-4(1H)-quinazolinone is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound is also known as EPPQ and has been studied extensively in recent years for its ability to target specific receptors in the body and potentially treat various diseases.

Mechanism of Action

EPPQ has been shown to modulate the activity of sigma-1 and dopamine D3 receptors, which are involved in various physiological processes such as neurotransmitter release, cell signaling, and gene expression. By targeting these receptors, EPPQ can potentially regulate various cellular processes and treat diseases associated with their dysfunction.
Biochemical and Physiological Effects
Studies have shown that EPPQ can induce apoptosis (programmed cell death) in cancer cells, reduce inflammation, and improve cognitive function. EPPQ has also been shown to have antioxidant properties, which can protect cells from oxidative stress and prevent cellular damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using EPPQ in lab experiments is its ability to target specific receptors and potentially treat various diseases. However, one limitation is that EPPQ may have off-target effects, which can affect the interpretation of experimental results.

Future Directions

There are several future directions for the study of EPPQ. One potential direction is to investigate the potential of EPPQ in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to explore the potential of EPPQ as a therapeutic agent for cancer, particularly in combination with other chemotherapeutic agents. Additionally, further studies are needed to investigate the safety and efficacy of EPPQ in preclinical and clinical settings.

Scientific Research Applications

EPPQ has been studied for its potential pharmacological properties, particularly in the treatment of various diseases such as cancer, inflammation, and neurological disorders. Studies have shown that EPPQ can target specific receptors in the body, such as the sigma-1 receptor and the dopamine D3 receptor, which are involved in various physiological processes.